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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610 Get Quote

Introduction

Disperse Red 82 (C.I. Disperse Red 82) is a monoazo disperse dye known for its application

in dyeing and printing synthetic fibers, particularly polyester.[1] Its chemical structure,

characterized by cyanoethyl and acetoxyethyl groups, contributes to properties like good light

fastness and thermal stability, making it a candidate for high-temperature dyeing processes and

digital textile printing.[2] These application notes provide a comprehensive overview of the use

of Disperse Red 82 in the formulation of water-based inkjet inks for printing on polyester

fabrics.

Physicochemical Properties of Disperse Red 82

Disperse Red 82 is a dark brown powder that is insoluble in water.[1] For inkjet applications,

the dye must be milled into a fine, stable dispersion to prevent nozzle clogging and ensure

consistent jetting.[3]
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Property Value Reference

C.I. Name Disperse Red 82 [1]

CAS Registry Number 12223-42-6, 30124-94-8 [1][4]

Molecular Formula C₂₁H₂₁N₅O₆ [1]

Molecular Weight 439.42 g/mol [1]

Appearance
Red Grain / Dark Brown

Powder
[1][5]

Solubility Insoluble in water [1]

Fastness Properties of Disperse Red 82

The durability of prints made with Disperse Red 82 is a critical factor. The following table

summarizes its fastness properties on polyester fabric according to ISO standards. The ratings

are on a scale of 1 to 5 (for washing and rubbing) and 1 to 8 (for light fastness), with higher

numbers indicating better performance.[5]

Fastness Test ISO Standard Rating Reference

Light Fastness ISO 105-B02 6-7 [1][4]

Washing Fastness

(Staining)
ISO 105-C03 4-5 [1]

Washing Fastness

(Fading)
ISO 105-C03 5 [1]

Sublimation Fastness ISO 105-P01 4 [4]

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 [1][4]

Rubbing Fastness

(Wet)
ISO 105-X12 4-5 [4]
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Objective: To prepare a stable, water-based inkjet ink using Disperse Red 82 and to

characterize its physical properties for optimal printing performance on polyester fabrics.

Protocol 1: Preparation of Disperse Red 82 Nano-
Dispersion
The primary challenge in formulating inks with disperse dyes is achieving a stable dispersion of

fine particles.[6] This protocol outlines the preparation of a concentrated dye dispersion (mill

base) using wet milling.

Materials and Equipment:

Disperse Red 82 (press cake or powder)

Anionic Dispersant (e.g., naphthalenesulfonic acid condensate)[7]

Deionized Water

High-speed stirrer

Bead mill with zirconia beads (0.1-0.5 mm)

Particle size analyzer (e.g., Dynamic Light Scattering)

Procedure:

Premixing: In a beaker, combine Disperse Red 82 (15-25 wt%), dispersant (5-10 wt%), and

deionized water.

Stir the mixture with a high-speed stirrer at approximately 1,700 rpm for 30 minutes to create

a homogeneous premix.[8]

Milling: Transfer the premix to a bead mill.

Mill the dispersion for 4-8 hours. The goal is to reduce the average particle size to a range of

100-250 nm, which is suitable for inkjet applications.[3][9]
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Analysis: Periodically take samples to measure the particle size distribution. Continue milling

until the target particle size is achieved and the distribution is narrow.

Storage: Store the resulting mill base in a sealed container.

Protocol 2: Formulation of Disperse Red 82 Inkjet Ink
This protocol describes the dilution and formulation of the mill base into a final ink with the

required viscosity and surface tension for reliable jetting.

Materials and Equipment:

Disperse Red 82 mill base (from Protocol 1)

Humectants: Diethylene glycol (DEG), Glycerol[10][11]

Co-solvent: Ethylene glycol (EG)[12]

Surfactant (e.g., non-ionic, like Surfynol series)[13]

Biocide/Fungicide

pH adjuster (e.g., Triethanolamine - TEOA)[12]

Deionized Water

Magnetic stirrer

Filtration system (0.8 µm, 0.45 µm, 0.22 µm filters)[7][8]

Typical Ink Formulation:
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Component Function Concentration (wt%)

Disperse Red 82 Mill Base Colorant 20 - 35%

Diethylene Glycol (DEG)
Humectant, prevents nozzle

clogging
5 - 20%

Glycerol / Ethylene Glycol Humectant, viscosity modifier 6 - 14% (combined)

Surfactant Surface tension modifier 0.1 - 1.0%

Biocide Prevents microbial growth ~0.2%

pH Adjuster (TEOA)
Stabilizes dispersion, pH

control
< 1.0%

Deionized Water Vehicle To 100%

Note: The final dye concentration in the ink typically ranges from 2 wt% to 6 wt%. The amount

of mill base should be adjusted accordingly.[14]

Procedure:

In a clean beaker, combine the required amounts of deionized water, DEG, glycerol, and EG.

Stir the mixture gently with a magnetic stirrer.

Slowly add the Disperse Red 82 mill base to the solvent mixture while stirring.

Add the surfactant, biocide, and pH adjuster.

Continue stirring at 1000 rpm at room temperature (25°C) until a homogeneous ink is

obtained.[8]

Filtration: Filter the final ink sequentially through 0.8 µm, 0.45 µm, and finally 0.22 µm

membrane filters to remove any remaining aggregates.[7]

Protocol 3: Characterization of Ink Properties
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The physical properties of the ink must fall within a specific range to be compatible with inkjet

printheads.[10][15]

Target Ink Properties:

Parameter Typical Range Purpose

Viscosity (at 25°C) 2 - 6 mPa·s (cP)
Ensures proper droplet

formation

Surface Tension 27 - 35 mN/m
Controls droplet jetting and

wetting on substrate

Particle Size (D50) < 200 nm Prevents nozzle clogging

pH 7.0 - 9.0 Maintains dispersion stability

Equipment:

Rotational viscometer

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Dynamic Light Scattering (DLS) particle size analyzer

pH meter

Procedure:

Viscosity: Measure the ink's viscosity at 25°C using a rotational viscometer.

Surface Tension: Measure the static surface tension of the ink.

Particle Size: Confirm that the final particle size distribution is within the acceptable range

using DLS.

pH: Measure the pH of the ink. Adjust if necessary using a suitable buffer or pH adjuster.
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Stability: Assess the ink's storage stability by monitoring these properties over time (e.g.,

after 1 month) and through freeze-thaw cycles.[11]

Protocol 4: Digital Printing and Fixation
Equipment and Materials:

Piezoelectric inkjet printer[15]

Polyester fabric (pre-treatment may be required for optimal results)[6]

Heat press or steamer

Procedure:

Printing: Load the formulated Disperse Red 82 ink into a compatible inkjet printer. Print the

desired design onto the polyester fabric.

Drying: Allow the printed fabric to air dry or use a low-temperature setting to evaporate the

water.

Fixation: The dye must be fixed into the polyester fibers. This is typically achieved through a

high-temperature process:

Thermosol (Baking): Heat the fabric at 180-200°C for 30-60 seconds.[5][16] This allows

the dye to sublime and diffuse into the amorphous regions of the polyester fibers.

Steaming: Alternatively, steam the fabric at high temperatures (e.g., 135°C for 30

minutes).[16]

Washing: After fixation, wash the fabric to remove any unfixed dye, thickeners from pre-

treatment, and other chemical residues. This step is crucial for achieving good final fastness

properties.[6]

Evaluation: Assess the final print for color strength (K/S value), print quality, and color

fastness according to ISO standards.

Visualized Workflows
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Protocol 1: Mill Base Preparation
Protocol 2: Ink Formulation

Premixing:
Disperse Red 82

Dispersant
Deionized Water

High-Speed Stirring
(~1700 rpm, 30 min)

Wet Milling
(Bead Mill, 4-8 hrs)

Particle Size Analysis
(Target: < 200 nm)

Continue Milling
Concentrated Mill BaseTarget Achieved

Mixing:
Mill Base

Humectants (DEG, Gly)
Surfactant, Biocide

Stirring & Homogenization
(~1000 rpm, 25°C)

Sequential Filtration
(0.8 -> 0.45 -> 0.22 µm) Final Inkjet Ink
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Caption: Workflow for preparing Disperse Red 82 inkjet ink.
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Protocol 3: Ink Characterization

Protocol 4: Printing & Fixation

Final Ink

Measure Properties:
- Viscosity

- Surface Tension
- Particle Size

- pH

Assess Storage Stability
(Time, Freeze/Thaw)

Qualified Ink for Printing

Inkjet Printing
on Polyester

Drying

High-Temp Fixation
(Baking or Steaming)

Washing & Drying

Final Printed Fabric
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Caption: Workflow for ink characterization and digital printing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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